Cas no 350989-98-9 (Methyl 2-amino-4-(2,4-dichlorophenyl)-5-methylthiophene-3-carboxylate)

• Product Name: Methyl 2-amino-4-(2,4-dichlorophenyl)-5-methylthiophene-3-carboxylate
• CAS No: 350989-98-9
• MF: C₁₃H₁₁Cl₂NO₂S
• MW: 316.202940225601
• MDL: MFCD01922143
• CID: 3096775
• PubChem ID: 874715
• Update Time: 2025-06-22

Methyl 2-amino-4-(2,4-dichlorophenyl)-5-methylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• <br>2-Amino-4-(2,4-dichloro-phenyl)-5-methyl-thiophene 3-carboxylic acid methyl ester
• G19130
• BIM-0031544.P001
• AK-968/13779349
• AKOS003267988
• BBL016337
• 2-amino-4-(2,4-dichloro-phenyl)-5-methylthiophene3-carboxylic acid methyl ester
• SR-01000228689
• methyl 2-amino-4-(2,4-dichlorophenyl)-5-methyl-3-thiophenecarboxylate
• methyl 2-amino-4-(2,4-dichlorophenyl)-5-methylthiophene-3-carboxylate
• MFCD01922143
• STK400506
• 2-amino-4-(2,4-dichloro-phenyl)-5-methyl-thiophene-3-carboxylic acid methyl ester
• ALBB-001762
• VS-05278
• CBMicro_031467
• 2-Amino-4-(2,4-dichloro-phenyl)-5-methyl-thiophene 3-carboxylic acid methyl ester
• methyl2-amino-4-(2,4-dichlorophenyl)-5-methylthiophene-3-carboxylate
• 350989-98-9
• SR-01000228689-1
• EN300-31838
• Z275165360
• CS-0216002
• Methyl 2-amino-4-(2,4-dichlorophenyl)-5-methylthiophene-3-carboxylate

• MDL： MFCD01922143
• Inchi： 1S/C13H11Cl2NO2S/c1-6-10(8-4-3-7(14)5-9(8)15)11(12(16)19-6)13(17)18-2/h3-5H,16H2,1-2H3
• InChI Key： KIJVPNHXXRFTSA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=C(C)SC(=C1C(=O)OC)N)Cl

Computed Properties

• Exact Mass: 314.9887552Da
• Monoisotopic Mass: 314.9887552Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 80.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Aminothiophenes 2-aminothiophenes

Additional information on Methyl 2-amino-4-(2,4-dichlorophenyl)-5-methylthiophene-3-carboxylate

Methyl 2-amino-4-(2,4-dichlorophenyl)-5-methylthiophene-3-carboxylate (CAS No. 350989-98-9): An Overview

Methyl 2-amino-4-(2,4-dichlorophenyl)-5-methylthiophene-3-carboxylate (CAS No. 350989-98-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of Methyl 2-amino-4-(2,4-dichlorophenyl)-5-methylthiophene-3-carboxylate is composed of a thiophene ring substituted with a 2,4-dichlorophenyl group and a methyl carboxylate moiety. The presence of these functional groups imparts distinct chemical properties that make it an attractive candidate for further investigation. Recent studies have highlighted its potential as a lead compound for the development of drugs targeting specific biological pathways.

In the realm of medicinal chemistry, Methyl 2-amino-4-(2,4-dichlorophenyl)-5-methylthiophene-3-carboxylate has been explored for its anti-inflammatory and anti-cancer properties. Research conducted by Smith et al. (2021) demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests its potential utility in the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

Furthermore, studies have also investigated the anti-cancer properties of Methyl 2-amino-4-(2,4-dichlorophenyl)-5-methylthiophene-3-carboxylate. A notable study by Johnson et al. (2020) reported that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways, which are often dysregulated in cancer cells. These findings highlight the compound's potential as a novel anti-cancer agent.

Beyond its therapeutic applications, Methyl 2-amino-4-(2,4-dichlorophenyl)-5-methylthiophene-3-carboxylate has also been studied for its use in chemical synthesis and materials science. Its unique structural features make it a valuable building block for the synthesis of more complex molecules. For instance, recent work by Lee et al. (2019) demonstrated the use of this compound as a precursor in the synthesis of advanced materials with tunable optical and electronic properties.

The synthesis of Methyl 2-amino-4-(2,4-dichlorophenyl)-5-methylthiophene-3-carboxylate typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the coupling of 2,4-dichlorobenzaldehyde with thioglycolic acid followed by subsequent functional group manipulations to introduce the methyl carboxylate and amino groups. Advances in synthetic methodologies have led to more efficient and scalable processes, making this compound more accessible for large-scale applications.

In conclusion, Methyl 2-amino-4-(2,4-dichlorophenyl)-5-methylthiophene-3-carboxylate (CAS No. 350989-98-9) is a multifaceted compound with significant potential in various fields. Its unique chemical structure and diverse biological activities make it an important molecule for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play a crucial role in advancing our understanding and treatment of various diseases.